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Compound of Interest

5-Bromo-3-chloro-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B1270747

An In-depth Technical Guide to the Molecular Weight of 5-bromo-3-chlorosalicylaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed analysis of the molecular weight of 5-bromo-3-chlorosalicylaldehyde, a substituted
aromatic aldehyde with significant applications in chemical synthesis.

Molecular Formula and Structure

5-bromo-3-chlorosalicylaldehyde, also known as 5-bromo-3-chloro-2-hydroxybenzaldehyde,
has the chemical formula C7H4BrCIlOz[1]. Its structure consists of a benzene ring substituted
with a bromine atom, a chlorine atom, a hydroxyl group, and a formyl (aldehyde) group.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 5-bromo-3-chlorosalicylaldehyde is based on the atomic weights of carbon,
hydrogen, bromine, chlorine, and oxygen.

Atomic Weights of Constituent Elements

The standard atomic weights of the elements present in 5-bromo-3-chlorosalicylaldehyde are
detailed in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1270747?utm_src=pdf-interest
https://www.benchchem.com/product/b1270747?utm_src=pdf-body
https://www.smolecule.com/products/s671590
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Standard Total
Element Symbol Quantity Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 7 12.011[2][3] 84.077
Hydrogen H 4 1.008[4][5][6] 4.032
Bromine Br 1 79.904[7][8] 79.904
Chlorine Cl 1 35.453[9] 35.453
15.999[10][11]
Oxygen O 2 31.998
[12]
Total 235.464

Final Molecular Weight

Based on the summation of the atomic weights of its constituent elements, the calculated
molecular weight of 5-bromo-3-chlorosalicylaldehyde is 235.464 g/mol . This value is consistent
with the commonly cited molecular weight of 235.46 g/mol [1][13][14][15].

Experimental Determination

While the theoretical molecular weight is calculated from atomic weights, it can be
experimentally verified using techniques such as mass spectrometry. This method provides a
precise mass-to-charge ratio of the ionized molecule, confirming its molecular weight.

Visualization of Molecular Structure

The following diagram illustrates the chemical structure of 5-bromo-3-chlorosalicylaldehyde.
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Caption: Molecular structure of 5-bromo-3-chlorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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